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Compound of Interest

Compound Name: Methyl 3-amino-6-chloropicolinate
CAS No.: 866807-26-3
Cat. No.: B1428658
Get Quote
. J

Executive Summary

Methyl 3-amino-6-chloropicolinate is a high-value "privileged scaffold” in medicinal
chemistry, particularly for the development of kinase inhibitors (e.g., ATR, PIM-1) and
agrochemicals. Its unique trisubstituted pyridine core offers three distinct vectors for orthogonal
functionalization:

e C6-Chlorine: Ready for Suzuki-Miyaura or Buchwald-Hartwig cross-coupling.

e C3-Amine & C2-Ester: A "linchpin" motif for heterocyclization, specifically yielding pyrido[3,2-
d]pyrimidines.

This guide provides a validated technical roadmap for utilizing this scaffold to generate novel
chemical libraries, focusing on regio-controlled synthesis and heterocycle formation.
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Property Specification
IUPAC Name Methyl 3-amino-6-chloropyridine-2-carboxylate
CAS Number 866807-26-3
C
H
Molecular Formula CIN
)
Molecular Weight 186.59 g/mol
Appearance Light yellow to yellow solid

Soluble in DMSO, DMF, DCM; sparingly soluble

Solubility . ¢
in water

~ -0.07 (Pyridine N), ~3.5 (Aniline NH
pKa (Calc)
)

Strategic Reactivity Architecture

The compound's utility lies in the differential reactivity of its functional groups. The C6-position
is activated for nucleophilic aromatic substitution (

) or Palladium-catalyzed coupling, while the C2/C3 positions serve as a
dielectrophilic/nucleophilic pair for annulation.
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Figure 1: Orthogonal reactivity vectors of the scaffold.

Core Protocols: Novel Compound Synthesis
Protocol A: C6-Diversification via Suzuki-Miyaura
Coupling

Objective: Introduce aryl/heteroaryl diversity at the C6 position before cyclization to avoid
catalyst poisoning by the free amide/urea formed in later steps.

Mechanism: The electron-deficient pyridine ring facilitates oxidative addition of Pd(0) into the C-
Cl bond. High-turnover ligands (e.g., XPhos, SPhos) are recommended over PPh

due to the steric environment and electronic deactivation.

Materials:
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e Methyl 3-amino-6-chloropicolinate (1.0 eq)
e Aryl Boronic Acid (1.2 eq)
o Catalyst: Pd(OAc)
(5 mol%) + XPhos (10 mol%) OR Pd(dppf)CI
(5 mol%)
e Base: K
CcoO
(3.0eq)orCs
CcoO

(2.0 eq)

e Solvent: 1,4-Dioxane/Water (4:1 v/v)

Step-by-Step Procedure:

Setup: In a microwave vial or sealed tube, combine the scaffold (186 mg, 1.0 mmol), aryl
boronic acid (1.2 mmol), and base (3.0 mmol).

e Degassing: Add solvent mixture (5 mL). Sparge with Argon for 5 minutes. Critical: Oxygen
removal prevents homocoupling of boronic acids.

o Catalyst Addition: Add Pd catalyst and ligand rapidly under Argon flow. Seal the vessel.

o Reaction: Heat to 90°C for 4-12 hours. Monitor by LC-MS (Target mass: M+H = 186 - 35 +
Aryl).

o Workup: Cool to RT. Filter through a Celite pad, washing with EtOAc. Wash filtrate with brine,
dry over Na

SO

, and concentrate.
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 Purification: Flash chromatography (Hexane/EtOAc gradient).

Validation Point: Successful coupling is indicated by the disappearance of the starting material
peak (RT ~ X min) and appearance of the product peak with distinctive UV spectra (red-shifted
due to conjugation).

Protocol B: Cyclization to Pyrido[3,2-d]pyrimidine-2,4-
dione

Objective: Construct the bicyclic core. This protocol uses urea to form the dione system, a
common pharmacophore in ATR and kinase inhibitors.

Mechanism: Nucleophilic attack of the C3-amine on the urea carbonyl, followed by
intramolecular cyclization of the resulting ureido intermediate onto the C2-ester.

Materials:

C6-Substituted Scaffold (from Protocol A) or Parent Scaffold (1.0 eq)

Urea (5.0 eq) - Excess drives equilibrium

Solvent: Glacial Acetic Acid (AcOH) or Diphenyl ether (for high temp)

Reagent: Methanesulfonic acid (optional catalyst)

Step-by-Step Procedure:

Mixing: In a round-bottom flask, mix the scaffold (1.0 mmol) with Urea (5.0 mmol, 300 mg).

Solvation: Add Glacial Acetic Acid (5 mL).

Cyclization: Reflux at 120°C (if using AcOH) or 160°C (melt/neat or diphenyl ether) for 6-18
hours.

o Note: The reaction proceeds via an intermediate ureido-ester. If LC-MS shows the
intermediate (M+43), increase temperature or reaction time.

Precipitation: Cool the mixture to room temperature. Pour slowly into ice-cold water (20 mL).
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« Isolation: The product often precipitates as a beige/white solid. Filter and wash with water
and cold ether.

 Purification: If no precipitate forms, extract with DCM/MeOH (9:1), dry, and purify via
recrystallization (EtOH) or prep-HPLC.

Reaction Scheme Visualization:
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Figure 2: Divergent synthesis workflows. Path A is preferred for aryl libraries; Path B is
preferred for amine libraries.

Analytical Validation (QC)
To ensure scientific integrity, every synthesized compound must pass the following QC checks:

« 1H NMR (DMSO-d6):
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o Parent Scaffold: Look for methyl ester singlet (~3.8 ppm), broad NH

signal (~6.0-7.0 ppm), and two aromatic doublets (C4-H and C5-H, typically 7.0-8.0 ppm
range with J ~8 Hz).

o Cyclized Product: Disappearance of methyl ester singlet. Appearance of two broad NH
singlets (amide protons) >10 ppm.

e LC-MS Purity: >95% UV purity (254 nm).

e HRMS: Mass error < 5 ppm.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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